N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
Catalog No.
S7195954
CAS No.
M.F
C14H17N3OS
M. Wt
275.37 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
IUPAC Name
N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
Molecular Formula
C14H17N3OS
Molecular Weight
275.37 g/mol
InChI
InChI=1S/C14H17N3OS/c1-2-4-12(5-3-1)13-16-17-14(19-13)15-10-11-6-8-18-9-7-11/h1-5,11H,6-10H2,(H,15,17)
InChI Key
NVXODQWWNYSQKP-UHFFFAOYSA-N
Canonical SMILES
C1COCCC1CNC2=NN=C(S2)C3=CC=CC=C3
N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine is a novel chemical compound that has not been widely studied in the scientific community. It is a thiadiazole-based compound that is structurally similar to other thiadiazole compounds that have been used in various applications such as agrochemicals, pharmaceuticals, and materials science.
The physical and chemical properties of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine have not been extensively reported in the scientific literature. However, some basic properties have been reported. The molecular formula of the compound is C14H16N4O2S, and its molecular weight is 308.37 g/mol. The compound is a white to off-white powder and is insoluble in water.
There are few reports on the synthesis of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine. One method has been reported, which involves the reaction of 4-bromo-2-nitroaniline with potassium thiocyanate, followed by the reaction with chloroacetonitrile and sodium borohydride. Characterization of the compound has been carried out using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis.
for N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine have not been widely reported in the scientific literature. However, techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) can be used for its analysis.
There are no reports on the biological properties of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine. However, its structural similarity to other thiadiazole compounds suggests that it may have potential biological activity.
The toxicity and safety of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine have not been evaluated in scientific experiments. However, as with all new chemical compounds, it is important to exercise caution and carry out appropriate safety measures when handling the substance in laboratory experiments.
N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine has not been widely used in scientific experiments. However, its potential applications may include materials science, agrochemicals, and pharmaceuticals.
There are very few studies on N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in the scientific literature. Its potential applications and biological activity are yet to be explored.
N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine may have potential implications in various fields of research and industry. Its structural similarity to other thiadiazole compounds suggests that it may have potential applications in materials science, agrochemicals, and pharmaceuticals.
The limitations of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine include the lack of information on its biological activity, toxicology, and safety. Future directions for research may include investigating its potential applications in materials science, agrochemicals, and pharmaceuticals, as well as exploring its biological activity and toxicity. Other future directions may include investigating the synthesis of related compounds and optimizing analytical methods for its analysis.
Possible Future Directions:
- Investigating the potential biological activity of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
- Assessing the toxicity and safety of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in scientific experiments
- Investigating the potential applications of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in the field of materials science
- Optimizing analytical methods for the analysis of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
- Exploring the synthesis of related compounds based on the structure of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
- Investigating the potential applications of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in the field of agrochemicals
- Exploring the potential applications of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in the field of pharmaceuticals
- Investigating the mechanism of action of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in biological systems
- Exploring the potential for N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine as a diagnostic tool in medical applications
- Assessing the potential for N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine as a therapeutic agent in pharmaceutical applications.
Possible Future Directions:
- Investigating the potential biological activity of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
- Assessing the toxicity and safety of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in scientific experiments
- Investigating the potential applications of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in the field of materials science
- Optimizing analytical methods for the analysis of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
- Exploring the synthesis of related compounds based on the structure of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine
- Investigating the potential applications of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in the field of agrochemicals
- Exploring the potential applications of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in the field of pharmaceuticals
- Investigating the mechanism of action of N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine in biological systems
- Exploring the potential for N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine as a diagnostic tool in medical applications
- Assessing the potential for N-(oxan-4-ylmethyl)-5-phenyl-1,3,4-thiadiazol-2-amine as a therapeutic agent in pharmaceutical applications.
XLogP3
2.9
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
275.10923335 g/mol
Monoisotopic Mass
275.10923335 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-26-2023
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